Cas no 33560-65-5 (tert-butyl methyl oxalate)

• Product Name: tert-butyl methyl oxalate
• CAS No: 33560-65-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD25962446
• CID: 1465330
• PubChem ID: 11412538
• Update Time: 2025-09-25

tert-butyl methyl oxalate Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, 1,1-dimethylethyl methyl ester
• oxalic acid tert-butyl ester methyl ester
• tert-Butyl methyl oxalate
• DTXSID10465005
• NS-01245
• SCHEMBL4288100
• A903180
• InChI=1/C7H12O4/c1-7(2,3)11-6(9)5(8)10-4/h1-4H
• YHPUKWSIJCYFLM-UHFFFAOYSA-N
• methyl t-butyl oxalate
• s10647
• SY351982
• 33560-65-5
• tert-butylmethyl ethanedioate
• Tert-butylMethylOxalate
• MFCD25962446
• AKOS025146412
• tert-butyl methyl ethanedioate
• 2-O-tert-butyl 1-O-methyl oxalate
• tert-butyl methyl oxalate

• MDL： MFCD25962446
• Inchi： 1S/C7H12O4/c1-7(2,3)11-6(9)5(8)10-4/h1-4H3
• InChI Key： YHPUKWSIJCYFLM-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

tert-butyl methyl oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on tert-butyl methyl oxalate

Terbium Oxalate: A Comprehensive Overview

CAS No 33560-65-5, commonly referred to as tert-butyl methyl oxalate, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, classified under the broader category of oxalates, is characterized by its unique chemical structure and versatile properties. In recent years, advancements in synthetic methodologies and a deeper understanding of its reactivity have expanded its utility across multiple domains.

The molecular structure of tert-butyl methyl oxalate consists of a central oxalate ion (C₂O₄^2-) coordinated with tert-butyl and methyl groups. This arrangement imparts distinctive physical and chemical properties, making it suitable for applications ranging from catalysis to materials science. Researchers have explored its role as a precursor in the synthesis of rare-earth metal complexes, which are pivotal in modern electronics and energy storage systems.

Recent studies have highlighted the potential of CAS No 33560-65-5 in enhancing the efficiency of photocatalysts. By incorporating this compound into photocatalytic systems, scientists have observed improved light absorption and charge separation, leading to enhanced overall performance. These findings underscore its importance in the development of sustainable energy technologies.

In the field of materials science, tert-butyl methyl oxalate has been utilized as a building block for constructing metal-organic frameworks (MOFs). These frameworks exhibit high porosity and surface area, making them ideal candidates for gas storage, separation, and catalysis. The ability of this compound to form stable MOFs has been extensively documented in recent research papers, further solidifying its role in materials innovation.

Beyond its industrial applications, CAS No 33560-65-5 has also found relevance in pharmaceutical research. Its derivatives have been explored as potential drug delivery agents due to their biocompatibility and controlled release properties. Emerging studies suggest that these derivatives could be tailored to deliver therapeutic agents with improved efficacy and reduced side effects.

The synthesis of tert-butyl methyl oxalate has undergone significant refinement in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that minimize waste and enhance yield. These advancements are driven by the increasing demand for sustainable chemical processes in an environmentally conscious world.

In conclusion, CAS No 33560-65-5, or tert-butyl methyl oxalate, stands as a testament to the ongoing evolution of chemical science. Its diverse applications, coupled with cutting-edge research findings, position it as a key compound in various industries. As scientific exploration continues to uncover new potentials for this compound, its significance is expected to grow further in the coming years.